Cas no 1997230-09-7 (2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid)
2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1997230-09-7
- 2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid
- EN300-686066
- 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid
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- Inchi: 1S/C10H12N2O3/c13-10(14)8-3-4-11-9(12-8)6-15-5-7-1-2-7/h3-4,7H,1-2,5-6H2,(H,13,14)
- InChI Key: GVWTZQYAOATXOZ-UHFFFAOYSA-N
- SMILES: O(CC1N=CC=C(C(=O)O)N=1)CC1CC1
Computed Properties
- Exact Mass: 208.08479225g/mol
- Monoisotopic Mass: 208.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 72.3Ų
2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-686066-0.05g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 0.05g |
$924.0 | 2023-03-10 | ||
| Enamine | EN300-686066-0.1g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 0.1g |
$968.0 | 2023-03-10 | ||
| Enamine | EN300-686066-0.25g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 0.25g |
$1012.0 | 2023-03-10 | ||
| Enamine | EN300-686066-0.5g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 0.5g |
$1056.0 | 2023-03-10 | ||
| Enamine | EN300-686066-1.0g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-686066-2.5g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 2.5g |
$2155.0 | 2023-03-10 | ||
| Enamine | EN300-686066-5.0g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 5.0g |
$3189.0 | 2023-03-10 | ||
| Enamine | EN300-686066-10.0g |
2-[(cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid |
1997230-09-7 | 10.0g |
$4729.0 | 2023-03-10 |
2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid
Comprehensive Overview of 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid (CAS No. 1997230-09-7)
2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid (CAS No. 1997230-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrimidine carboxylic acid family, characterized by a cyclopropylmethoxy substituent, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection formulations.
The molecular structure of 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid features a pyrimidine ring conjugated with a carboxylic acid group, offering versatile binding capabilities. This makes it valuable for designing enzyme inhibitors or receptor modulators, aligning with current trends in precision medicine and sustainable agriculture. Its CAS No. 1997230-09-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.
In recent years, the demand for heterocyclic compounds like this has surged, driven by advancements in AI-driven drug discovery and green chemistry. The compound’s cyclopropylmethoxy moiety contributes to improved metabolic stability, a critical factor in developing orally active pharmaceuticals. Laboratories worldwide are investigating its potential in kinase inhibition and antibacterial agents, addressing global health challenges such as antibiotic resistance.
From a synthetic perspective, 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and yield are optimized for industrial-scale production, meeting the needs of contract research organizations (CROs) and API manufacturers. Analytical techniques like HPLC and NMR ensure quality control, a topic frequently queried in academic forums.
Environmental and regulatory considerations are also pivotal. The compound’s biodegradability and low ecotoxicity align with the EPA’s green chemistry principles, making it a candidate for eco-friendly agrochemicals. This aspect resonates with searches related to sustainable synthesis and green solvents, highlighting its alignment with industry trends.
In summary, 2-[(Cyclopropylmethoxy)methyl]pyrimidine-4-carboxylic acid (CAS No. 1997230-09-7) represents a cutting-edge tool for researchers tackling drug development and crop science. Its structural versatility and compliance with modern regulatory standards position it as a compound of enduring scientific and commercial interest.
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